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Compound of Interest

Compound Name: Fmoc-Asp(OtBu)-OPfp

Cat. No.: B557794 Get Quote

An In-depth Technical Guide to Fmoc-Asp(OtBu)-OPfp: Properties, Structure, and Application

in Peptide Synthesis

Introduction
N-α-Fmoc-L-aspartic acid β-tert-butyl α-pentafluorophenyl diester, commonly abbreviated as

Fmoc-Asp(OtBu)-OPfp, is a pivotal amino acid derivative employed in solid-phase peptide

synthesis (SPPS).[1] It is a protected form of L-aspartic acid, featuring the

fluorenylmethoxycarbonyl (Fmoc) group for N-terminal protection and a tert-butyl (OtBu) group

to shield the side-chain carboxyl function. The pentafluorophenyl (OPfp) ester serves as an

activated leaving group, facilitating efficient peptide bond formation without the need for

additional in-situ activation reagents.[2][3] This guide provides a comprehensive overview of its

chemical properties, structure, and detailed experimental protocols for its use in peptide

synthesis, targeted at researchers and professionals in drug development and chemical

biology.

Chemical Structure
Fmoc-Asp(OtBu)-OPfp is characterized by three key functional moieties: the Fmoc protecting

group on the alpha-amino group, the tert-butyl ester protecting the side-chain carboxylic acid,

and the pentafluorophenyl ester activating the alpha-carboxylic acid for coupling.
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Caption: Chemical structure of Fmoc-Asp(OtBu)-OPfp.

Chemical and Physical Properties
The physicochemical properties of Fmoc-Asp(OtBu)-OPfp are summarized below. These

properties are crucial for its handling, storage, and application in synthesis protocols.
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Property Value Reference(s)

CAS Number 86061-01-0 [4][5][6][7]

Molecular Formula C₂₉H₂₄F₅NO₆ [4][5][6][7]

Molecular Weight 577.50 g/mol [4][5][6][8]

Melting Point 90-100 °C [4]

Boiling Point 666.0 ± 55.0 °C at 760 mmHg [4][8]

Density 1.4 ± 0.1 g/cm³ [4]

Appearance
White to off-white

powder/crystal
[9]

Solubility

Soluble in Chloroform,

Dichloromethane (DCM),

Dimethylformamide (DMF),

Ethyl Acetate, DMSO, Acetone.

[9][10]

Storage Temperature
2-8 °C, sealed in a dry

environment.
[7][8][10]

SMILES

CC(C)(C)OC(=O)C--INVALID-

LINK--

C(=O)OC1=C(F)C(F)=C(F)C(F

)=C1F

[7]

Application in Solid-Phase Peptide Synthesis
(SPPS)
Fmoc-Asp(OtBu)-OPfp is an activated amino acid derivative designed for direct use in Fmoc-

based SPPS. The OPfp ester allows for efficient coupling to the free N-terminal amine of a

growing peptide chain on a solid support, typically without requiring a separate activation step.

[2] The workflow involves two main stages where this reagent is critical: N-terminal Fmoc

deprotection of the resin-bound peptide and the subsequent coupling of Fmoc-Asp(OtBu)-
OPfp.
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Caption: General workflow for a single coupling cycle in Fmoc-SPPS.

Experimental Protocols
The following are detailed methodologies for the key steps involving Fmoc-Asp(OtBu)-OPfp in

SPPS.
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N-Terminal Fmoc Group Deprotection
Objective: To remove the Fmoc protecting group from the N-terminus of the peptide-resin to

expose a free amine for the next coupling reaction.

Reagents & Materials:

Peptide-resin with N-terminal Fmoc group

Deprotection solution: 20% (v/v) piperidine in high-purity DMF.[11][12]

N,N-Dimethylformamide (DMF)

Solid-phase synthesis vessel

Shaker or automated peptide synthesizer

Procedure:

Swell the peptide-resin in DMF for approximately 15-30 minutes.[11][12]

Drain the DMF from the synthesis vessel.

Add the deprotection solution (20% piperidine in DMF) to the resin (approx. 10 mL per gram

of resin).[13]

Agitate the mixture at room temperature for an initial 2-5 minutes.[11][13]

Drain the deprotection solution. This solution contains the dibenzofulvene-piperidine adduct

and can be monitored by UV spectrophotometry to quantify Fmoc removal.

Add a fresh aliquot of the deprotection solution to the resin.

Agitate the mixture for an additional 15-20 minutes to ensure complete deprotection.[11]

Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of

piperidine.[11] The resin is now ready for the coupling step.
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Coupling of Fmoc-Asp(OtBu)-OPfp
Objective: To couple the Fmoc-Asp(OtBu)-OPfp to the newly exposed N-terminal amine of the

peptide-resin.

Reagents & Materials:

Deprotected peptide-resin

Fmoc-Asp(OtBu)-OPfp (3 equivalents based on resin substitution)[2]

N,N-Dimethylformamide (DMF)

Optional Additive: 3,4-dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine (HOOBt or Dhbt-OH) (1

equivalent) for faster coupling.[2]

Solid-phase synthesis vessel

Shaker or automated peptide synthesizer

Procedure:

Suspend the deprotected, washed resin in DMF (approx. 10 mL per gram of resin).

In a separate vial, dissolve Fmoc-Asp(OtBu)-OPfp (3 eq.) and, if used, HOOBt (1 eq.) in a

minimal amount of DMF.

Add the solution containing the activated amino acid to the resin slurry.

Agitate the reaction mixture at room temperature. The reaction time can range from 1 hour to

overnight, depending on the sequence.[2]

The completion of the coupling reaction can be monitored using a qualitative test such as the

Kaiser (ninhydrin) test. A negative result (beads remain colorless or yellow) indicates a

complete reaction.

Once the coupling is complete, drain the reaction solution from the vessel.
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Wash the resin thoroughly with DMF (3-5 times) to remove any unreacted reagents and

byproducts.[2] The peptide-resin is now elongated by one aspartic acid residue and is ready

for the next deprotection cycle.

Logical Relationships in Deprotection and Coupling
The success of peptide synthesis relies on the near-quantitative completion of the deprotection

and coupling steps in each cycle. The choice of reagents and reaction conditions is critical to

minimize side reactions, such as aspartimide formation, which is a known risk with aspartic acid

residues.
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Caption: Decision logic for the deprotection and coupling cycle in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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